Cas no 118818-64-7 (Phosphorodiamidousacid, N,N,N',N'-tetraethyl-, 1,1-dimethylethyl ester)

Phosphorodiamidousacid, N,N,N',N'-tetraethyl-, 1,1-dimethylethyl ester structure
118818-64-7 structure
Product Name:Phosphorodiamidousacid, N,N,N',N'-tetraethyl-, 1,1-dimethylethyl ester
CAS No:118818-64-7
MF:C12H29N2OP
MW:248.345224142075
CID:183315
PubChem ID:4372078
Update Time:2025-04-19

Phosphorodiamidousacid, N,N,N',N'-tetraethyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphorodiamidousacid, N,N,N',N'-tetraethyl-, 1,1-dimethylethyl ester
    • BIS(DIETHYLAMINO)-TERT-BUTOXYPHOSPHINE
    • N-[diethylamino-[(2-methylpropan-2-yl)oxy]phosphanyl]-N-ethylethanamine
    • tert-Butyl tetraethylphosphorodiamidite
    • tert-butyltetraethyldiamido phosphite
    • tetraethyldiamidophosphorous acid tert-butyl ester
    • TETRAETHYLDIAMIDOPHOSPHORUS ACID TERT BUTYL ESTER
    • BIS-(DIETHYLAMINO)-TERT-BUTOXY PHOSPHINE
    • FT-0738196
    • tert-Butyl N,N,N',N'-tetraethylphosphorodiamidoite
    • 118818-64-7
    • DTXSID60402526
    • Inchi: 1S/C12H29N2OP/c1-8-13(9-2)16(14(10-3)11-4)15-12(5,6)7/h8-11H2,1-7H3
    • InChI Key: OTBZBDJLDICQBF-UHFFFAOYSA-N
    • SMILES: P(N(CC)CC)(N(CC)CC)OC(C)(C)C

Computed Properties

  • Exact Mass: 248.20200
  • Monoisotopic Mass: 248.20175055g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 8
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 15.7Ų

Experimental Properties

  • PSA: 29.30000
  • LogP: 3.71200

Phosphorodiamidousacid, N,N,N',N'-tetraethyl-, 1,1-dimethylethyl ester Production Method

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